Cas no 7713-79-3 (5(2H)-Isoxazolone, 3-phenyl-)

5(2H)-Isoxazolone, 3-phenyl- structure
5(2H)-Isoxazolone, 3-phenyl- structure
Product Name:5(2H)-Isoxazolone, 3-phenyl-
CAS No:7713-79-3
MF:C9H7NO2
MW:161.157382249832
CID:536704
PubChem ID:568654
Update Time:2025-04-19

5(2H)-Isoxazolone, 3-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 5(2H)-Isoxazolone, 3-phenyl-
    • 3-Phenyl-5-isoxazolone
    • 5-Isoxazolol, 3-phenyl-
    • AC5685
    • 3-phenyl-1,2-oxazol-5-ol
    • 3-Phenylisoxazol-5(2H)-one
    • A918610
    • 5-Hydroxy-3-phenylisoxazole
    • CS-0449857
    • N-Phenylmaleisoimide
    • CHEMBL2324853
    • 3-phenylisoxazol-5-one
    • 3-Phenyl-1,2-oxazol-5(2H)-one
    • 3-Phenyl-5-isoxazolol
    • 7713-79-3
    • BDBM50427215
    • 5-hydroxy3-phenyl-isoxazole
    • 3-Phenyl-3-isoxazolin-5-one
    • AKOS000312972
    • SY122686
    • SCHEMBL557425
    • DTXSID80945940
    • SCHEMBL4853385
    • 23253-51-2
    • A801738
    • D95560
    • 3-phenyl-2H-1,2-oxazol-5-one
    • 3-phenyl-isoxazol-5-ol
    • 3-phenylisoxazol-5-ol, AldrichCPR
    • JJZNCUHIYJBAMS-UHFFFAOYSA-N
    • 3-Phenylisoxazol-5-ol
    • 3-phenyl-2H-isoxazol-5-one
    • DTXSID40901168
    • MFCD02380080
    • Inchi: 1S/C9H7NO2/c11-9-6-8(10-12-9)7-4-2-1-3-5-7/h1-6,10H
    • InChI Key: JJZNCUHIYJBAMS-UHFFFAOYSA-N
    • SMILES: O1C(C=C(C2C=CC=CC=2)N1)=O

Computed Properties

  • Exact Mass: 161.04771
  • Monoisotopic Mass: 161.047678466g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 38.3Ų

Experimental Properties

  • PSA: 38.33
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